Cas no 338393-12-7 (4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine)

• Product Name: 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine
• CAS No: 338393-12-7
• MF: C₁₁H₁₈N₂S₂
• MW: 242.404019832611
• MDL: MFCD01315306
• CID: 5185272
• Update Time: 2026-03-05

4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(TERT-BUTYL)-1,3-THIAZOL-2-YL]THIOMORPHOLINE
• Thiomorpholine, 4-[4-(1,1-dimethylethyl)-2-thiazolyl]-
• 4-(4-tert-butyl-1,3-thiazol-2-yl)thiomorpholine
• Oprea1_466753
• Z1509560987
• 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine

• MDL： MFCD01315306
• Inchi： 1S/C11H18N2S2/c1-11(2,3)9-8-15-10(12-9)13-4-6-14-7-5-13/h8H,4-7H2,1-3H3
• InChI Key： PFDNTZDPZOFOPF-UHFFFAOYSA-N
• SMILES： S1CCN(C2=NC(=CS2)C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 3.5
• Topological Polar Surface Area: 69.7

Additional information on 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine

Recent Advances in the Study of 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine (CAS: 338393-12-7)

The compound 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine (CAS: 338393-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiazole core linked to a thiomorpholine moiety, has been investigated for its unique pharmacological properties, including its role as a modulator of various biological targets. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for drug development.

One of the key areas of research has focused on the compound's interaction with protein kinases, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine exhibits selective inhibition of certain kinase isoforms, with IC50 values in the low micromolar range. The study employed molecular docking and kinetic assays to elucidate the binding mode, revealing that the tert-butyl group and thiomorpholine ring play critical roles in stabilizing interactions with the kinase active site.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's potential as an antimicrobial agent. A preprint article from BioRxiv (2024) reported that derivatives of 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine showed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays.

Another notable advancement is the development of novel synthetic routes for 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine, as described in a recent Organic Letters publication (2024). The new methodology employs a one-pot, catalyst-free approach, significantly improving yield and scalability compared to traditional methods. This innovation is expected to facilitate further preclinical studies by ensuring a reliable supply of the compound for biological testing.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine. A 2023 ADMET study published in European Journal of Pharmaceutical Sciences identified issues with oral bioavailability and metabolic stability, prompting ongoing structure-activity relationship (SAR) studies to address these limitations. Researchers are particularly focused on modifying the thiomorpholine moiety to enhance metabolic resistance while maintaining target affinity.

Looking ahead, the compound's versatility suggests potential applications beyond its current investigative uses. Computational studies predict off-target interactions with G-protein-coupled receptors (GPCRs), opening possibilities for neurological and cardiovascular applications. Furthermore, its unique chemical structure makes it a valuable scaffold for fragment-based drug discovery, as highlighted in a recent review in Drug Discovery Today (2024).

In conclusion, 4-(4-Tert-butyl-1,3-thiazol-2-yl)thiomorpholine (CAS: 338393-12-7) represents an exciting area of research in medicinal chemistry, with multiple therapeutic avenues under exploration. While challenges in drug-like properties remain, recent synthetic and biological studies provide a strong foundation for future development. Continued investigation of this compound and its derivatives is likely to yield important insights for both basic science and translational medicine.